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Introduction
In the landscape of synthetic chemistry, substituted anilines are foundational building blocks for

a vast array of functional molecules, from pharmaceuticals to advanced materials. 4-Chloro-2-
methoxy-6-nitroaniline is a unique trifunctionalized aniline derivative that presents a

compelling scaffold for chemical innovation. Its distinct arrangement of electron-withdrawing

(nitro and chloro) and electron-donating (amino and methoxy) groups on the benzene ring

creates a molecule with nuanced reactivity and significant potential for the synthesis of

complex heterocyclic systems and functional materials. This guide provides a comprehensive

technical overview of 4-Chloro-2-methoxy-6-nitroaniline, including its properties, potential

synthetic routes, and prospective applications, with comparative insights drawn from

structurally related and more extensively studied analogues.
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Physicochemical and Spectroscopic Profile
CAS Number: 859877-49-9

Molecular Formula: C₇H₇ClN₂O₃

Molecular Weight: 202.6 g/mol

While extensive experimental data for 4-Chloro-2-methoxy-6-nitroaniline is not widely

available, its properties can be reliably inferred from its structure and comparison with the well-

characterized analogue, 4-chloro-2-nitroaniline (CAS 89-63-4). The introduction of a methoxy

group at the 2-position is expected to influence the molecule's polarity, solubility, and electronic

properties.

Property
4-Chloro-2-methoxy-6-
nitroaniline

4-Chloro-2-nitroaniline

CAS Number 859877-49-9 89-63-4[1][2][3][4][5][6][7][8]

Molecular Formula C₇H₇ClN₂O₃ C₆H₅ClN₂O₂[1][3]

Molecular Weight 202.6 g/mol 172.57 g/mol [1]

Appearance
Pale-yellow to Orange to

Yellow-brown Solid

Bright orange powder or

crystalline solid[1][4]

Melting Point Not available 117-119 °C[6]

Boiling Point Not available 232 °C (literature)[9]

Solubility
Expected to be soluble in

common organic solvents.

Insoluble in water[4][6]; soluble

in ethanol.[10]

Purity 97% 99% available commercially

Storage Refrigerator Room temperature[6]

Spectroscopic Analysis
Predicting the spectroscopic signatures of 4-Chloro-2-methoxy-6-nitroaniline is crucial for its

identification and characterization in a research setting.
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¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the methoxy protons, and the amine protons. The aromatic region will display a

characteristic splitting pattern influenced by the substitution on the ring. The methoxy group

will appear as a singlet, likely around 3.9-4.0 ppm. The amine protons will present as a broad

singlet that may exchange with D₂O.

¹³C NMR: The carbon NMR will reveal seven distinct carbon signals, with the chemical shifts

influenced by the attached functional groups. The carbon bearing the nitro group will be

significantly downfield, while the carbon attached to the methoxy group will also be downfield

but to a lesser extent.

IR Spectroscopy: The infrared spectrum will be characterized by strong absorption bands

corresponding to the N-H stretching of the primary amine (around 3300-3500 cm⁻¹), the

asymmetric and symmetric stretching of the nitro group (around 1500-1550 cm⁻¹ and 1300-

1350 cm⁻¹, respectively), and C-O stretching of the methoxy group (around 1000-1300

cm⁻¹).

Mass Spectrometry: The mass spectrum will show a molecular ion peak (M+) corresponding

to the molecular weight of 202.6 g/mol , with a characteristic isotopic pattern (M+2) due to

the presence of the chlorine atom.

Synthesis and Reactivity
While a specific, optimized synthesis for 4-Chloro-2-methoxy-6-nitroaniline is not prominently

documented in publicly available literature, a plausible synthetic strategy can be devised based

on established organic chemistry principles. A logical starting material would be 4-chloro-2-

methoxyaniline. The synthesis would likely involve a nitration step.

Illustrative Synthetic Workflow: Nitration of a
Substituted Aniline
The following diagram outlines a general workflow for the nitration of an activated aromatic ring,

a key step in the potential synthesis of the target molecule.
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Reaction Setup

Nitration

Work-up and Isolation

Purification

Dissolve 4-chloro-2-methoxyaniline
in a suitable solvent

(e.g., acetic acid)

Cool the reaction mixture
in an ice bath (0-5 °C)

Slowly add a nitrating agent
(e.g., a mixture of nitric acid

and sulfuric acid)

Monitor the reaction progress
by TLC or LC-MS

Pour the reaction mixture
over ice water to quench

Neutralize with a base
(e.g., NaHCO₃ solution)

Extract the product with
an organic solvent
(e.g., ethyl acetate)

Dry the organic layer and
concentrate under reduced pressure

Purify the crude product by
column chromatography or

recrystallization

Characterize the final product
(NMR, IR, MS)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a nitroaniline derivative.
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Reactivity Insights
The reactivity of 4-Chloro-2-methoxy-6-nitroaniline is governed by its functional groups:

Amino Group: The primary amine can act as a nucleophile and is a key site for derivatization,

such as acylation, alkylation, and diazotization. It can also be a directing group in further

electrophilic aromatic substitution, although the ring is already heavily substituted.

Nitro Group: The nitro group is a strong electron-withdrawing group and can be reduced to

an amine, providing a route to diamino derivatives. These are valuable precursors for the

synthesis of various heterocyclic compounds.

Chloro Group: The chlorine atom can be displaced via nucleophilic aromatic substitution,

particularly when activated by the electron-withdrawing nitro group.

Methoxy Group: The methoxy group is an electron-donating group and can influence the

regioselectivity of reactions. The ether linkage is generally stable but can be cleaved under

harsh acidic conditions.

Potential Applications in Research and
Development
The unique substitution pattern of 4-Chloro-2-methoxy-6-nitroaniline makes it a promising

intermediate for several areas of research and development.

Pharmaceutical and Agrochemical Synthesis
Substituted anilines are cornerstones in the synthesis of a wide range of biologically active

molecules. The presence of chloro and methoxy groups is a common feature in many drug

candidates, influencing their pharmacokinetic and pharmacodynamic properties.[11] This

molecule could serve as a precursor for the synthesis of:

Heterocyclic Compounds: The vicinal arrangement of the amino and nitro groups, after

reduction of the nitro group, would yield a diamine that is primed for cyclization reactions to

form benzimidazoles, quinoxalines, or other fused heterocyclic systems. These scaffolds are

prevalent in medicinal chemistry.
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Kinase Inhibitors: Many small-molecule kinase inhibitors feature a substituted aniline core.

The functional groups on 4-Chloro-2-methoxy-6-nitroaniline offer multiple points for

diversification to explore structure-activity relationships. A related compound, 4-chloro-6-

methoxy-2-methyl-3-nitroquinoline, has been synthesized as a key intermediate for

PI3K/mTOR inhibitors.[12][13][14]

Materials Science
Nitroaniline derivatives are known for their applications in materials science, particularly in the

field of nonlinear optics (NLO).[15] The charge-transfer character arising from the push-pull

nature of the electron-donating and electron-withdrawing groups can lead to large second-

order NLO responses. While 4-Chloro-2-methoxy-6-nitroaniline itself has not been

extensively studied for these properties, related molecules like 4-methoxy-2-nitroaniline have

shown potential in this area.

Safety and Handling
Detailed toxicological data for 4-Chloro-2-methoxy-6-nitroaniline is not available. However,

based on the data for the closely related 4-chloro-2-nitroaniline, it should be handled with

extreme caution as a potentially hazardous substance.

Hazard Statements for Analogue (4-Chloro-2-nitroaniline):

Fatal if swallowed, in contact with skin, or if inhaled.[3]

May cause damage to organs through prolonged or repeated exposure.[3]

Very toxic to aquatic life with long-lasting effects.[9]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

gloves, a lab coat, and eye/face protection.[3] A respirator may be required when handling

the solid material.[3][9]

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[9]
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Handling: Avoid creating dust.[3] Avoid contact with skin, eyes, and clothing.[3] Wash hands

thoroughly after handling.[3]

Storage: Store in a tightly closed container in a dry, well-ventilated place.[9] Store in a

refrigerator as recommended for 4-Chloro-2-methoxy-6-nitroaniline.

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations.[3]

Conclusion
4-Chloro-2-methoxy-6-nitroaniline is a specialty chemical with significant untapped potential.

While direct experimental data is limited, a thorough understanding of its structure and the

properties of related compounds allows for a robust assessment of its likely characteristics and

applications. Its multifunctional nature makes it a valuable intermediate for the synthesis of

complex molecules in drug discovery and materials science. As synthetic methodologies

advance, this and other polysubstituted anilines will undoubtedly play an increasingly important

role in the development of novel chemical entities. Researchers and scientists are encouraged

to handle this compound with appropriate safety precautions, drawing upon the extensive data

available for structurally similar hazardous chemicals.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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